BENGHE Methodological & Application

Check Availability & Pricing

Application Note and Protocol: Preparation of
NLG802 Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: NLG802
CAS No.: 2071683-98-0
Cat. No.: B15573847
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.
Introduction

NLG802 is an orally active prodrug of indoximod, an inhibitor of the indoleamine 2,3-
dioxygenase (IDO1) enzyme.[1][2][3] The IDO1 pathway is a crucial mechanism for tumor-
induced immunosuppression.[4] By catalyzing the degradation of the essential amino acid
tryptophan, IDO1 creates a microenvironment that suppresses the proliferation and function of
T-lymphocytes, allowing cancer cells to evade the immune system.[4] NLG802 is designed to
be extensively absorbed and rapidly metabolized to indoximod, thereby increasing the
bioavailability and potential therapeutic effects of the active compound.

Accurate and consistent preparation of NLG802 stock solutions is fundamental for obtaining
reliable and reproducible results in both in vitro and in vivo experimental settings. This
document provides a detailed protocol for the preparation of a stock solution of NLG802 using
dimethyl sulfoxide (DMSO) as the solvent, along with essential safety information and
compound data.
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NLG802 Compound Data

All quantitative data for NLG802 is summarized in the table below for quick reference.

Property Value Citation(s)
CAS Number 2071683-99-1

Molecular Formula C20H30CIN3O3

Molecular Weight 395.92 g/mol

Appearance White to off-white solid

Up to 250 mg/mL

Solubility in DMSO _
(approximately 631.44 mM)

Safety Precautions and Handling

2.1. Compound Handling (NLG802)
o NLG802 is intended for research use only.
o Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

o Wear standard personal protective equipment (PPE), including a lab coat, safety goggles,
and appropriate chemical-resistant gloves.

2.2. Solvent Handling (DMSO)

¢ High-Purity Solvent: Use anhydrous or high-purity DMSO, as hygroscopic DMSO can
negatively impact the solubility of NLG802.

o Skin Penetration: DMSO is known to readily penetrate the skin and can carry dissolved
substances with it. Therefore, extreme caution must be exercised to avoid skin contact.

e Glove Selection: Standard nitrile gloves may degrade rapidly upon exposure to DMSO and
offer only protection for brief, incidental contact. For handling DMSO, butyl rubber,
fluoroelastomer, neoprene, or thick (=15 mil) latex gloves are recommended.
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o Combustibility: DMSO is a combustible liquid. Keep it away from heat, sparks, and open
flames.

» Waste Disposal: Dispose of DMSO-containing waste according to your institution's
hazardous waste disposal guidelines. Do not pour down the drain.

Experimental Protocol: Preparing a 10 mM NLG802
Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM NLG802 stock solution in DMSO.
The procedure can be scaled as needed.

3.1. Materials and Equipment

NLG802 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile pipette tips

Vortex mixer

Sonicator bath (recommended)

Personal Protective Equipment (PPE): lab coat, safety goggles, appropriate gloves
3.2. Procedure

» Preparation: Before opening, allow the vial of solid NLG802 to equilibrate to room
temperature for at least 20 minutes to prevent condensation.

e Calculation of Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass
of NLG802.
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o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 395.92 g/mol x 1000 mg/g

o Mass (mg) = 3.96 mg

e Weighing: Carefully weigh out approximately 3.96 mg of NLG802 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube or vial.

e Dissolution:
o Add 1 mL of anhydrous DMSO to the vial containing the NLG802 powder.

o Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is visibly
dissolved.

o To ensure complete dissolution, sonication in a water bath for 5-10 minutes is
recommended.

 Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.
The solution should be clear.

3.3. Storage and Stability Proper storage is critical to maintain the stability of the NLG802 stock
solution.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Storage Conditions:
o For long-term storage (up to 6 months), store the aliquots at -80°C.
o For short-term storage (up to 1 month), store the aliquots at -20°C.

o Labeling: Clearly label all aliquots with the compound name (NLG802), concentration (10
mM in DMSO), preparation date, and your initials.

Visualizations
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4.1. NLG802 Mechanism of Action
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Caption: Simplified pathway of NLG802 conversion and IDO1 inhibition.

4.2. Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NLG802 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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